N-(thiazol-2-yl)-1H-imidazole-1-carbothioamide

• Molecular Formula: C7H6N4S2
• Molecular Weight: 210.3 g/mol
• IUPAC Name: N-(1,3-thiazol-2-yl)imidazole-1-carbothioamide
• InChI: InChI=1S/C7H6N4S2/c12-7(11-3-1-8-5-11)10-6-9-2-4-13-6/h1-5H,(H,9,10,12)
• InChI Key: XMJSRIGSOQCHNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=N1)C(=S)NC2=NC=CS2

Description

N-(thiazol-2-yl)-1H-imidazole-1-carbothioamide is a useful research compound. Its molecular formula is C7H6N4S2 and its molecular weight is 210.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To thiazol-2-amine (2.12 g, 21.17 mmol) in acetonitrile (30 mL) and tetrahydrofuran (5 mL) was added di(1H-imidazol-1-yl)methanethione (4.90 g, 27.5 mmol). The reaction was stirred at 60° C. for 5 hours. The reaction was cooled to room temperature and the precipitate was filtered and washed with cold acetonitrile (2×15 mL) to afford an orange-brown powder. The product, N-(thiazol-2-yl)-1H-imidazole-1-carbothioamide (3.70 g, 17.60 mmol, 83% yield), was taken directly to the next step without any further characterization.

Synthesis routes and methods II

Procedure details

35 g (349.5 mmol) of 2-aminothiazole and 62.3 g (349.5 mmol) thiocarbonyldiimidazole were stirred in 1300 ml acetonitrile for a total of four days at room temperature. Filtration of the precipitate formed and drying yielded 65.5 g of light yellow solid.